Cas no 1629680-83-6 ((2S)-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid)

• Product Name: (2S)-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid
• CAS No: 1629680-83-6
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD34186596
• CID: 5614233
• PubChem ID: 117608210
• Update Time: 2025-08-04

(2S)-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3255861
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(oxolan-3-yl)propanoic acid
• 1629680-83-6
• SCHEMBL16119327
• 3-Furanpropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (αS)-
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(oxolan-3- yl)propanoic acid
• (2S)-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid

• MDL： MFCD34186596
• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(16)13-9(10(14)15)6-8-4-5-17-7-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t8?,9-/m0/s1
• InChI Key： YNYWZOUUORFIOY-GKAPJAKFSA-N
• SMILES： O1CCC(C1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 421.6±20.0 °C(Predicted)
• pka: 3.93±0.10(Predicted)

Additional information on (2S)-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid

Introduction to (2S)-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic Acid (CAS No. 1629680-83-6)

(2S-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1629680-83-6, this compound is recognized for its unique structural properties and potential applications in the synthesis of bioactive molecules. Its chiral center and protective group make it a valuable intermediate in the creation of complex pharmaceutical agents.

The compound's structure, featuring a tert-butoxy carbonyl group and an oxolan-3-yl side chain, contributes to its versatility in organic synthesis. The tert-butoxy carbonyl group provides stability and protection during synthetic processes, while the oxolan-3-yl moiety introduces a cyclic ether functionality that can enhance binding affinity in drug design. These features make it particularly useful in the development of targeted therapies.

In recent years, there has been growing interest in the use of chiral auxiliaries and protecting groups in drug synthesis to improve enantioselectivity and reduce side effects. The enantiomeric purity of (2S-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid) is crucial for ensuring the efficacy and safety of pharmaceutical products derived from it. Advanced chromatographic techniques and asymmetric synthesis methods have been employed to achieve high levels of enantiomeric purity, making this compound a preferred choice for researchers.

The pharmaceutical industry has seen significant advancements in the development of protease inhibitors, which are essential for treating various diseases, including cancer and infectious disorders. The structural motif present in (2S-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid) closely resembles key pharmacophores found in existing protease inhibitors. This similarity has prompted researchers to explore its potential as a building block for novel therapeutic agents. By modifying its structure, scientists aim to develop more effective and selective protease inhibitors with improved pharmacokinetic profiles.

Moreover, the compound's ability to serve as a precursor for peptidomimetics has opened new avenues in drug discovery. Peptidomimetics are designed to mimic the biological activity of peptides without their drawbacks, such as poor stability or immunogenicity. The incorporation of the oxolan-3-yl group into peptidomimetic structures enhances their binding affinity and metabolic stability, making them more suitable for clinical applications.

In academic research, (2S-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid) has been utilized in studies aimed at understanding the mechanisms of enzyme inhibition. Researchers have employed this compound to investigate how specific modifications at the chiral center and protecting group influence enzyme-substrate interactions. These studies provide valuable insights into the design of more effective enzyme inhibitors, which are critical for treating metabolic disorders and infectious diseases.

The synthesis of (2S-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid) involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled the use of catalytic methods that minimize byproduct formation and improve overall efficiency. These innovations have not only streamlined the production process but also reduced costs associated with pharmaceutical manufacturing.

The compound's role in medicinal chemistry extends beyond protease inhibition. It has been explored as a precursor for kinase inhibitors, which are used to treat cancers and inflammatory diseases. The oxolan-3-yl group's ability to interact with biological targets makes it an attractive feature for designing kinase inhibitors with enhanced selectivity and potency.

In conclusion, (2S-2-{(tert-butoxy)carbonylamino}-3-(oxolan-3-yl)propanoic acid) (CAS No. 1629680-83-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, particularly protease inhibitors and peptidomimetics. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow further.